Cas no 2640864-02-2 (3-{4-[4-(Morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-2-carbonitrile)

3-{4-[4-(Morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-2-carbonitrile is a heterocyclic compound featuring a pyrimidine core linked to a morpholine moiety and a piperazine-substituted pyridine carbonitrile. This structure confers potential utility in medicinal chemistry, particularly as an intermediate for kinase inhibitors or other biologically active molecules. The morpholine and piperazine groups enhance solubility and bioavailability, while the pyridine-2-carbonitrile moiety offers a versatile handle for further functionalization. Its well-defined synthetic route and high purity make it suitable for research applications in drug discovery and development. The compound's modular design allows for structural optimization, supporting investigations into structure-activity relationships.
3-{4-[4-(Morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-2-carbonitrile structure
2640864-02-2 structure
Product Name:3-{4-[4-(Morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-2-carbonitrile
CAS No:2640864-02-2
MF:C18H21N7O
MW:351.405642271042
CID:5316056
PubChem ID:155800231
Update Time:2025-10-28

3-{4-[4-(Morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2640864-02-2
    • AKOS040708843
    • 3-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-2-carbonitrile
    • F6619-4130
    • 3-{4-[4-(Morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-2-carbonitrile
    • Inchi: 1S/C18H21N7O/c19-14-15-16(2-1-4-20-15)23-6-8-25(9-7-23)18-21-5-3-17(22-18)24-10-12-26-13-11-24/h1-5H,6-13H2
    • InChI Key: QIJWLFLIWJRIFV-UHFFFAOYSA-N
    • SMILES: O1CCN(C2=CC=NC(=N2)N2CCN(C3C(C#N)=NC=CC=3)CC2)CC1

Computed Properties

  • Exact Mass: 351.18075832g/mol
  • Monoisotopic Mass: 351.18075832g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 495
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 81.4Ų

3-{4-[4-(Morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-2-carbonitrile Pricemore >>

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Additional information on 3-{4-[4-(Morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-2-carbonitrile

Recent Advances in the Study of 3-{4-[4-(Morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-2-carbonitrile (CAS: 2640864-02-2)

The compound 3-{4-[4-(Morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-2-carbonitrile (CAS: 2640864-02-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyrimidine and pyridine core structures linked via a piperazine moiety, has shown promising activity in targeting specific biological pathways. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential in drug development.

One of the key areas of research has been the compound's interaction with kinase enzymes, particularly those involved in cancer cell proliferation. Preliminary in vitro studies have demonstrated that 3-{4-[4-(Morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-2-carbonitrile exhibits potent inhibitory effects on certain tyrosine kinases, which are often overexpressed in various malignancies. These findings suggest its potential as a lead compound for the development of novel anticancer agents. Further structural-activity relationship (SAR) studies are underway to enhance its selectivity and reduce off-target effects.

In addition to its anticancer properties, recent investigations have explored the compound's potential in treating inflammatory and autoimmune diseases. The morpholine and pyrimidine components of the molecule are known to modulate immune responses, and early-stage preclinical trials have shown encouraging results in animal models of rheumatoid arthritis and multiple sclerosis. Researchers are particularly interested in its ability to inhibit pro-inflammatory cytokines while sparing essential immune functions, a balance that is critical for effective immunotherapy.

The synthesis and scalability of 3-{4-[4-(Morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-2-carbonitrile have also been a focus of recent studies. Advances in synthetic methodologies have enabled more efficient production of the compound, with improved yields and purity. These developments are crucial for facilitating large-scale preclinical and clinical studies. Moreover, novel formulations, such as nanoparticle-based delivery systems, are being explored to enhance the compound's bioavailability and therapeutic efficacy.

Despite these promising advancements, challenges remain in the development of 3-{4-[4-(Morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-2-carbonitrile as a therapeutic agent. Issues such as metabolic stability, potential toxicity, and drug-drug interactions need to be thoroughly investigated. Ongoing pharmacokinetic and pharmacodynamic studies aim to address these concerns and pave the way for future clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into practical applications.

In conclusion, 3-{4-[4-(Morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-2-carbonitrile represents a promising candidate in the field of medicinal chemistry, with potential applications in oncology and immunology. Continued research and development efforts are essential to fully realize its therapeutic potential and overcome existing challenges. The compound's unique chemical structure and biological activity make it a valuable subject for further investigation, offering new opportunities for drug discovery and development.

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